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The table below summarizes key clinical findings from studies on the Tribenoside and Lidocaine

combination (marketed as Procto-Glyvenol).

Study Focus | Comparator

Key Efficacy Findings

Patient Population /
Context

vs. Steroid-based
preparations (e.g.,
hydrocortisone, fluocortolone)

[1] [2]

vs. Its individual
components (Tribenoside
alone or Lidocaine alone) [2]

Special Population:
Pregnant Women (after first
trimester) & Postpartum
Women [1]

Effective in relieving both subjective (pain,
itching) and objective (bleeding, prolapse)
symptoms; considered an alternative to
corticosteroids [1].

The combination treatment was found to
be more effective than either component
alone [2].

Significantly improved subjective and
objective symptoms; fast onset of relief
(from 10 minutes) lasting up to 10-12
hours [1].

Patients with grade I-II
hemorrhoids [1].

Patients with
hemorrhoids [2].

Pregnant (after first
trimester) and
postpartum women [1].
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- . Patient Population /
Study Focus | Comparator Key Efficacy Findings

Context
General Efficacy & Safety Supported as a fast, effective, and safe Patients with
Overview [2] option for the local treatment of low-grade  hemorrhoids; evidence
hemorrhoids [2]. from multiple clinical
studies [2].

Experimental Insights and Mechanisms of Action

Recent pre-clinical research provides deeper insight into how Tribenoside may work at a cellular level.

e Experimental Model: A 2023 pre-clinical study used human dermal fibroblasts in vitro and a full-
thickness excisional wound model in rats in vivo [3].
¢ Key Findings: Tribenoside was found to [3]:
o Stimulate Fibroblast Migration: It increased the rate at which fibroblasts (key cells in wound
repair) moved into the wounded area.
o Promote Re-epithelialization: It accelerated the regeneration of the outer layer of skin in the
rat wound model.
o Exhibit Antioxidant Activity: It protected cells against the toxic effects of reactive oxygen
species (ROS), which is a novelly identified mechanism.

The following diagram illustrates the multi-target mechanism of action of Tribenoside in wound healing

In Vitro

based on these findings:

Novel Mechanism

(Stirnulates Cell MigratiorD Gromotes Re-epithelializatiora (Reduces Oxidative Stress)

Accelerated Wound Closure Protects Tissue & Cells

© 2026 Smolecule. All rights reserved. 2/4 Tech Support


https://www.europeanreview.org/article/11037
https://www.europeanreview.org/article/11037
https://www.europeanreview.org/article/11037
https://www.smolecule.com/products/s545791?utm_src=pdf-body
https://www.europeanreview.org/article/33587
https://www.smolecule.com/products/s545791?utm_src=pdf-body
https://www.europeanreview.org/article/33587
https://www.smolecule.com/products/s545791?utm_src=pdf-body
https://www.smolecule.com/products/s545791?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

Click to download full resolution via product page

Interpretation for Research and Development

For professionals in drug development, the existing data on Tribenoside highlights several key points:

e Established Clinical Profile: The collective evidence supports Tribenoside + Lidocaine as a well-
established and effective first-line treatment for mild to moderate (Grade I-1I) hemorrhoidal disease [1]

[2].

e Favorable Safety in Vulnerable Groups: Its documented safety profile in pregnant (after the first
trimester) and postpartum women is a significant clinical advantage [1].

¢ Novel Mechanistic Pathways: The recent discovery of its antioxidant properties and direct effects
on fibroblast migration and re-epithelialization provides a modern molecular rationale for its wound-
healing effects and may inform the development of new therapeutic agents [3].

It is important to note that much of the foundational clinical evidence is from older studies. The 2023 pre-

clinical study begins to address this gap with contemporary mechanistic data [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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